5-(tert-Butyl)-1H-benzo[d]imidazole

• IUPAC Name: 6-tert-butyl-1H-benzimidazole
• InChI: InChI=1S/C11H14N2/c1-11(2,3)8-4-5-9-10(6-8)13-7-12-9/h4-7H,1-3H3,(H,12,13)
• InChI Key: DWAWUJTUMDEWBR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC2=C(C=C1)N=CN2
• Molecular Formula: C11H14N2
• Molecular Weight: 174.24 g/mol

Description

5-(tert-Butyl)-1H-benzo[d]imidazole is a derivative of imidazole, which is an aromatic five-member ring with two nitrogen atoms at positions 1 and 3, and three carbon atoms. The tert-butyl group is attached at the 5th position of the imidazole ring.

Synthesis Analysis

The synthesis of this compound and its derivatives often involves the use of aminonitriles and formamide. An intermediate, benzyl 2-isocyanoacetate, is synthesized via sequential amidation, dehydration condensation, and an elimination reaction from glycine.

Scientific Research Applications

1. Chemical Sensing

5-(tert-Butyl)-1H-benzo[d]imidazole derivatives have been developed as chemical sensors. For example, compounds based on this structure have been used as luminescent sensors for detecting cyanide and mercury ions. These imidazole derivatives show selective sensing towards CN- ions and Hg2+ ions, functioning effectively in repeated cycles of detection (Emandi et al., 2018).

2. Antitumor Properties

Certain benzimidazole derivatives, including those with this compound structure, have been synthesized for potential antitumor applications. These compounds have shown significant activity against various cancer cell lines, indicating their potential as antitumor agents (Abonía et al., 2011).

3. Antimicrobial and Antitubercular Activities

Novel benzimidazole-oxadiazole hybrid molecules, including those with this compound, have been developed as promising antimicrobial agents. These compounds have shown potent activity against Mycobacterium tuberculosis and other microbial strains, outperforming some standard drugs (Shruthi et al., 2016).

4. Electrochemical Applications

In the field of materials science, this compound derivatives have been explored for their electrochemical properties. These compounds have been used as acceptor units in donor-acceptor-donor type polymers, showing potential in applications like light-emitting devices and solar cells (Ozelcaglayan et al., 2012).

5. Luminescent Materials

Derivatives of this compound have been synthesized for use in blue luminescent materials. These compounds have demonstrated strong deep blue emission in solutions, making them suitable for light-emitting devices (Li et al., 2021).

Mechanism of Action

Target of Action

5-(tert-Butyl)-1H-benzo[d]imidazole is a derivative of imidazole, a heterocyclic compound. Imidazole derivatives have been found to exhibit significant activity against certain parasites, such as Toxoplasma gondii

Mode of Action

Other imidazole derivatives have been found to restrict the growth ofT. gondii in vitro . This suggests that this compound may interact with its targets in a way that inhibits their growth or proliferation.

Biochemical Pathways

Given the potential antiparasitic activity of this compound, it may interfere with the metabolic processes essential for the survival and replication of parasites .

Result of Action

Based on the observed effects of similar imidazole derivatives, it’s plausible that this compound could lead to the death of targeted parasites, thereby alleviating symptoms associated with parasitic infections .

Future Directions

The development of imidazole- and benzimidazole-containing drugs is an increasingly active and attractive topic of medicinal chemistry. The research and development of these compounds, including 5-(tert-Butyl)-1H-benzo[d]imidazole, could open up new opportunities for the design of future generation novel and potent drugs.